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Compound of Interest

Compound Name: 1,1,1-Trimethoxy-2-methylpropane
CAS No.: 66226-66-2
Cat. No.: B7769477
\ v

1,1,1-Trimethoxy-2-methylpropane belongs to the orthoester class of organic compounds. An
orthoester is characterized by a central carbon atom bonded to three alkoxy groups (—OR").[1]
[2][3] They can be considered derivatives of unstable orthoacids (R-C(OH)s), which are the
hypothetical products of excessive hydration of carboxylic acids.[2][3] The general formula for
an orthoester is RC(OR"s.[1][2] This structural feature is the foundation for the compound's
reactivity and its various naming conventions.

Deconstructing the IUPAC Name: 1,1,1-Trimethoxy-
2-methylpropane

The systematic name assigned by the International Union of Pure and Applied Chemistry
(IUPAC) is 1,1,1-Trimethoxy-2-methylpropane.[4] This name is derived by following a set of
established rules:

« |dentify the Parent Alkane: The longest continuous carbon chain is a three-carbon chain,
which corresponds to "propane.”

e Number the Chain: The chain is numbered to give the substituents the lowest possible
locants. In this case, numbering from the end with the trimethoxy groups is required.

« ldentify and Name Substituents:

o There are three methoxy groups (—OCHs) attached to the first carbon (C1), leading to the
prefix "1,1,1-trimethoxy-".
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o There is one methyl group (—CHs) attached to the second carbon (C2), leading to the
prefix "2-methyl-".

o Assemble the Name: The substituents are listed alphabetically (ignoring numerical prefixes
like "tri-") followed by the parent alkane name.

Caption: IUPAC naming convention for 1,1,1-Trimethoxy-2-methylpropane.

Common and Trivial Synonyms

While the IUPAC name is systematic, several common synonyms are frequently encountered in
chemical literature and supplier catalogs. These names often relate the orthoester to its
corresponding carboxylic acid.

Relationship to Isobutyric Acid

Orthoesters are formally derived from carboxylic acids. The parent carboxylic acid for 1,1,1-
Trimethoxy-2-methylpropane is 2-methylpropanoic acid, which is commonly known as
isobutyric acid. The "isobutyl" group, (CH3)2CH-CHz—, provides the structural framework.

This relationship gives rise to the most prevalent synonyms:

» Trimethyl orthoisobutyrate: This name indicates it is the trimethyl orthoester derivative of
isobutyric acid.[4][5][6] An abbreviated form, TMOIB, is also used.[4][6]

o Orthoisobutyric Acid Trimethyl Ester: This is a more formal variation of the same concept,
explicitly stating it is the trimethyl ester of the hypothetical orthoisobutyric acid.[4][5]

Carboxylic Acid Hypothetical Intermediate Orthoester Product

+2 H20
Isobutyric Acid \ (Hydration) Orthoisobutyric Acid
(2-Methylpropanoic Acidy (Hypothetical)

1,1,1-Trimethoxy-2-methylpropane
(Trimethyl orthoisobutyrate)

Click to download full resolution via product page

Caption: Derivation of orthoester nomenclature from the parent carboxylic acid.
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Other Systematic Variations

Other synonyms arise from different ways of defining the parent structure in chemical indexing
systems:

e Propane, 1,1,1-trimethoxy-2-methyl-: This inverted format is often used in chemical abstracts
and databases for indexing purposes.[4][5][6]

e 1,1,1-Trimethoxyisobutane: This name treats "isobutane" as the parent hydrocarbon, which
is a branched four-carbon alkane.[4]

Summary of Synonyms

Naming Convention Synonym

IUPAC Name 1,1,1-Trimethoxy-2-methylpropane
Common Name Trimethyl orthoisobutyrate
Abbreviation TMOIB

Formal Ester Name Orthoisobutyric Acid Trimethyl Ester
Index Name Propane, 1,1,1-trimethoxy-2-methyl-
Alternative Alkane Base 1,1,1-Trimethoxyisobutane

Physicochemical Properties for Identification

Confirming the identity of a chemical requires matching its physical and chemical properties
with established data. Below is a summary of key properties for 1,1,1-Trimethoxy-2-
methylpropane.
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Property Value Source(s)
CAS Number 52698-46-1 [4105161[7]
Molecular Formula C7H1603 [4][5][6][7]
Molecular Weight 148.20 g/mol [516]1[7]
Appearance Clear, colorless liquid [5161[8]
Boiling Point 124.8 - 135 °C at 760 mmHg [51[6]1[7]
Density ~0.9 g/cm?3 [61[7]

Flash Point ~34.5°C 516171
Refractive Index ~1.400 [5][6]

Applications and Context

Understanding the context in which 1,1,1-Trimethoxy-2-methylpropane is used can help
researchers anticipate the synonyms they might encounter. Its primary roles include:

o Chemical Intermediate: It serves as a building block in the synthesis of more complex
molecules, particularly in the pharmaceutical and pesticide industries.[5][8] In synthetic
chemistry literature, names like "trimethyl orthoisobutyrate" are common due to the focus on
the reactive orthoester group.

e Solvent: Its ability to dissolve a range of substances makes it useful as a solvent in some
industrial processes.[5][8]

» Fuel Additive: It has been explored as a fuel additive to enhance combustion efficiency.[5]

Safety and Handling

Regardless of the name used, the substance's hazards remain the same. 1,1,1-Trimethoxy-2-
methylpropane is a flammable liquid and vapor.[4][6] Standard precautions for handling
flammable organic liquids should be observed, including working in a well-ventilated area,
avoiding sources of ignition, and using appropriate personal protective equipment.[6] It is also
noted to be irritating to the eyes, respiratory system, and skin.[7]
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Caption: Workflow for ensuring safety from identification to handling.

Conclusion

The existence of multiple synonyms for 1,1,1-Trimethoxy-2-methylpropane stems from
different systematic nomenclature systems and the common practice of naming orthoesters
based on their parent carboxylic acids. For researchers and developers, a thorough
understanding of these naming conventions—from the formal IUPAC designation to common
names like Trimethyl orthoisobutyrate (TMOIB)—is essential for accurate literature review,
chemical sourcing, and maintaining safety in the laboratory. Cross-referencing with the CAS
number (52698-46-1) remains the most reliable method for unambiguous identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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